Cas no 100305-93-9 (1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 100305-93-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD03130042
• CID: 1027510
• PubChem ID: 28924752
• Update Time: 2025-10-29

1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-1H-pyrazole-5-carbaldehyde
• 2-ISOPROPYL-2H-PYRAZOLE-3-CARBALDEHYDE
• 1-(methylethyl)pyrazole-5-carbaldehyde
• 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde
• 2-Isopropylpyrazole-3-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-(1-methylethyl)-
• 1H-Pyrazole-5-carboxaldehyde,1-(1-methylethyl)-
• STK507045
• BBL029888
• SBB026816
• 2-propan-2-ylpyrazole-3-carbaldehyde
• AB13775
• W17408
• EN300-155249
• DB-365158
• AKOS000300659
• CS-0044859
• SY082830
• Z1198161629
• SCHEMBL18145746
• 1-isopropyl-1h-pyrazole-5-carboxaldehyde
• DTXSID50651809
• 100305-93-9
• MFCD03130042
• DS-18436
• AMY32815

• MDL： MFCD03130042
• Inchi： 1S/C7H10N2O/c1-6(2)9-7(5-10)3-4-8-9/h3-6H,1-2H3
• InChI Key： JGQABCBGCJORGR-UHFFFAOYSA-N
• SMILES： O=CC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 138.07900
• Monoisotopic Mass: 138.079312947 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• Molecular Weight: 138.17
• XLogP3: 0.7

Experimental Properties

• PSA: 34.89000
• LogP: 1.27650

1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde Security Information

• HazardClass：IRRITANT

Additional information on 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde

Introduction to 1-(Propan-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 100305-93-9)

1-(Propan-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 100305-93-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as isopropyl pyrazole-5-carbaldehyde, is characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

The molecular formula of 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde is C₈H₁₁NO, and its molecular weight is approximately 137.18 g/mol. The compound consists of a pyrazole ring with an isopropyl substituent at the 1-position and an aldehyde group at the 5-position. The presence of these functional groups imparts unique chemical reactivity and biological properties to the molecule.

In terms of chemical synthesis, 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde can be prepared through various routes. One common method involves the condensation of isopropyl hydrazine with an appropriate aldehyde or ketone, followed by cyclization to form the pyrazole ring. Another approach involves the reaction of isopropylhydrazine with a nitrile or ester, which is then reduced to form the aldehyde. These synthetic methods are well-documented in the literature and have been optimized for high yields and purity.

The biological activities of 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde have been extensively studied in recent years. One of the key areas of interest is its potential as a scaffold for drug discovery. The pyrazole ring is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, derivatives of this compound have shown promising activity as inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory processes.

In addition to its anti-inflammatory properties, 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde has been investigated for its potential antitumor effects. Studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by modulating signaling pathways such as p53 and Bcl-2. These findings suggest that this compound could serve as a lead structure for the development of novel anticancer agents.

The aldehyde group in 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde also plays a crucial role in its biological activities. This functional group can undergo various chemical reactions, such as condensation with amines to form imines or reduction to form alcohols. These transformations can be used to generate a diverse array of derivatives with different biological profiles, thereby expanding the scope of potential applications.

Recent research has also explored the use of 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde in combination therapy approaches. For example, studies have shown that when used in conjunction with other anticancer drugs, this compound can enhance therapeutic efficacy while reducing side effects. This synergistic effect highlights the potential of this molecule as a valuable tool in personalized medicine strategies.

In conclusion, 1-(propan-2-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 100305-93-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.